3-(Cyclopropylmethoxy)propane-1-thiol
Description
Scientific Research Applications
Downstream Processing of Biologically Produced Chemicals
Research highlights the challenges and potential strategies in the downstream processing of biologically produced chemicals like 1,3-propanediol and 2,3-butanediol, which are closely related to the structural motif of 3-(Cyclopropylmethoxy)propane-1-thiol. The review discusses various separation techniques, emphasizing the need for improvements in yield, purity, and energy consumption (Zhi-Long Xiu & A. Zeng, 2008).
Synthesis and Applications of Functional Polysiloxanes
Functional polysiloxanes, synthesized through reactions involving compounds similar to 3-(Cyclopropylmethoxy)propane-1-thiol, show potential in hydrophilic applications. These materials exhibit unique fluorescence properties and have been utilized for modifying polymeric surfaces, indicating their utility in biomedical applications (Jinfeng Cao et al., 2017).
Corrosion Inhibition
Studies on self-assembled monolayers (SAMs) of compounds including thiol groups, similar to 3-(Cyclopropylmethoxy)propane-1-thiol, have demonstrated their effectiveness in inhibiting the corrosion of metals such as brass in saline environments. This suggests potential applications in protective coatings and materials science (H. Fan et al., 2011).
Synthesis of Functionalized Catalysts
Research into the synthesis of alumina catalysts functionalized with thiol and sulfonic groups indicates their effectiveness in producing valuable chemical intermediates like 5-hydroxymethylfurfural from fructose. This work underscores the role of such functionalized materials in catalysis and sustainable chemical production (C. S. Maldonado et al., 2017).
Development of Adhesive and Mucoadhesive Materials
The synthesis of thiolated organosilica nanoparticles from 3-mercaptopropyltrimethoxysilane illustrates the potential of thiol-functionalized materials in creating mucoadhesive drug delivery systems. Additionally, the modification of these materials to alter their adhesive properties highlights their versatility for biomedical applications (G. Irmukhametova et al., 2011).
properties
IUPAC Name |
3-(cyclopropylmethoxy)propane-1-thiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14OS/c9-5-1-4-8-6-7-2-3-7/h7,9H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWEWEEOCHASZRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COCCCS |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyclopropylmethoxy)propane-1-thiol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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